Cas no 30077-67-9 (Phenol, 4-[(2,4-diamino-5-pyrimidinyl)methyl]-)

• Product Name: Phenol, 4-[(2,4-diamino-5-pyrimidinyl)methyl]-
• CAS No: 30077-67-9
• MF: C₁₁H₁₂N₄O
• MW: 216.239181518555
• CID: 1441580
• PubChem ID: 13112727
• Update Time: 2025-04-20

Phenol, 4-[(2,4-diamino-5-pyrimidinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[(2,4-diamino-5-pyrimidinyl)methyl]-
• 4-[(2,4-diaminopyrimidin-5-yl)methyl]phenol
• 4-((2,4-Diaminopyrimidin-5-yl)methyl)phenol
• CHEMBL56668
• SCHEMBL3937299
• BDBM50405986
• DTXSID60518737
• 30077-67-9

• Inchi： 1S/C11H12N4O/c12-10-8(6-14-11(13)15-10)5-7-1-3-9(16)4-2-7/h1-4,6,16H,5H2,(H4,12,13,14,15)
• InChI Key： CEFCYXFPPQNRCK-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CC1=CN=C(N)N=C1N

Computed Properties

• Exact Mass: 216.10126
• Monoisotopic Mass: 216.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 98Ų

Experimental Properties

• PSA: 98.05